Cas no 71412-13-0 (Pyrazolone,aminodihydro- (9CI))

• Product name: Pyrazolone,aminodihydro- (9CI)
• CAS No: 71412-13-0
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 570405
• PubChem ID: 44149216

Pyrazolone,aminodihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazolone,aminodihydro- (9CI)
• Aminodihydropyrazolone
• 2-amino-1H-pyrazol-5-one
• 71412-13-0
• EINECS 275-420-2
• DTXSID10221603

• Inchi： InChI=1S/C3H5N3O/c4-6-2-1-3(7)5-6/h1-2H,4H2,(H,5,7)
• InChI Key： XIHMGRFTGMUSPL-UHFFFAOYSA-N
• SMILES： C1=CN(NC1=O)N

Computed Properties

• Exact Mass: 99.04335
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones